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Compound of Interest

Compound Name: Ferric bromide

Cat. No.: B157015 Get Quote

Anhydrous ferric bromide (FeBr₃), a versatile Lewis acid catalyst, sees frequent use in various

chemical syntheses, particularly in the bromination of aromatic compounds. A thorough

understanding of its solubility in different solvent systems is paramount for optimizing reaction

conditions, developing purification strategies, and designing novel synthetic routes. This

technical guide provides a comprehensive overview of the solubility of ferric bromide in

aqueous and organic media, details common experimental protocols for solubility

determination, and presents a generalized workflow for such measurements.

Aqueous Solubility
Ferric bromide is highly soluble in water, dissolving to form a brownish-yellow, acidic solution

due to the hydrolysis of the ferric ion.[1][2] The dissolution process is exothermic. While

comprehensive temperature-dependent data is not readily available in the literature, the

solubility at room temperature has been reported.

Table 1: Solubility of Ferric Bromide in Water

Temperature (°C) Solubility ( g/100 g H₂O) Reference

20 ~54 [3]

25 455 [1]
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As with most ionic salts, the solubility of ferric bromide in water is expected to increase with

rising temperature.[4]

Organic Solvent Solubility
The solubility of ferric bromide in organic solvents is crucial for its application in non-aqueous

reaction media. Generally, it is soluble in polar, electron-donating solvents.[2]

Table 2: Qualitative and Quantitative Solubility of Ferric Bromide in Organic Solvents

Solvent Formula Solubility Reference

Methanol CH₃OH Soluble [5]

Ethanol C₂H₅OH Soluble [1][6]

Diethyl Ether (C₂H₅)₂O Soluble [1][6]

Acetone (CH₃)₂CO

No quantitative data

available. Generally

considered to have

low solubility.[7]

Acetic Acid CH₃COOH Soluble [5]

Dimethylformamide

(DMF)
(CH₃)₂NC(O)H Soluble [5]

Acetonitrile CH₃CN Soluble [5]

Benzene C₆H₆ Soluble [5]

Toluene C₆H₅CH₃ Soluble [5]

Liquid Bromine Br₂
0.325 g/100 g (at

25°C)
[1]

It is important to note that anhydrous ferric bromide is hygroscopic and will readily absorb

atmospheric moisture, which can significantly affect its solubility in organic solvents.[6]

Therefore, the use of anhydrous solvents and inert atmosphere techniques is recommended for

accurate and reproducible solubility determinations and reactions.
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Experimental Protocols for Solubility Determination
Several methods can be employed to determine the solubility of an inorganic salt like ferric
bromide. The choice of method depends on factors such as the solvent, the temperature range

of interest, and the required accuracy.

Gravimetric Method
This is a classical and straightforward method for determining solubility.

Equilibration: A supersaturated solution of ferric bromide in the chosen solvent is prepared

at a specific temperature. This is typically achieved by adding an excess of the salt to the

solvent and agitating the mixture in a thermostatically controlled bath for an extended period

to ensure equilibrium is reached.

Phase Separation: The undissolved solid is separated from the saturated solution. This can

be done by filtration or centrifugation at the equilibrium temperature.

Analysis: A known mass or volume of the clear, saturated solution is taken. The solvent is

then evaporated, and the mass of the remaining ferric bromide is determined.

Calculation: The solubility is calculated as the mass of the dissolved salt per a given mass or

volume of the solvent.

Spectroscopic Method
For colored compounds like ferric bromide, UV-Vis spectroscopy can be a rapid and

convenient method for determining solubility.

Calibration Curve: A series of standard solutions of ferric bromide with known

concentrations are prepared, and their absorbance at a specific wavelength (λ_max) is

measured to create a calibration curve (Absorbance vs. Concentration).

Equilibration and Sampling: A saturated solution is prepared as described in the gravimetric

method. A sample of the clear supernatant is carefully withdrawn.

Dilution and Measurement: The sample is diluted with a known volume of the pure solvent to

bring its concentration within the range of the calibration curve. The absorbance of the
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diluted solution is then measured.

Calculation: The concentration of the diluted solution is determined from the calibration

curve. The original concentration of the saturated solution, and thus the solubility, can then

be calculated by taking the dilution factor into account.

Headspace Gas Chromatography (HSGC)
This is a more advanced technique that can be particularly useful for determining the solubility

of salts in volatile solvents or at elevated temperatures.[8][9]

Principle: A small amount of a volatile, inert compound (a tracer) is added to the solvent. As

the salt is dissolved, it alters the vapor-liquid equilibrium of the tracer.

Measurement: The concentration of the tracer in the headspace (the gas phase above the

solution) is measured by gas chromatography as the concentration of the salt in the solution

is increased.

Breakpoint Analysis: A plot of the headspace tracer concentration versus the salt

concentration will show a distinct change in slope (a "breakpoint") at the point of saturation.

Determination: The salt concentration at this breakpoint corresponds to its solubility in the

solvent under the given conditions.

Below is a generalized workflow for determining the solubility of a compound.
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Figure 1. Generalized workflow for the experimental determination of solubility.
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Conclusion
Ferric bromide exhibits high solubility in water and good solubility in a range of polar organic

solvents, making it a versatile reagent for both aqueous and non-aqueous applications. For

precise quantitative work, especially in organic media, careful control of experimental

conditions, particularly the exclusion of moisture, is essential. The experimental protocols

outlined in this guide provide a foundation for researchers to accurately determine the solubility

of ferric bromide in specific solvent systems relevant to their work. Further research to

establish a comprehensive temperature-dependent solubility profile in a wider array of solvents

would be a valuable contribution to the chemical literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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